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Compound of Interest

Compound Name: 5-Bromofuro[2,3-b]pyridine

Cat. No.: B1278655 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Bromofuro[2,3-b]pyridine. The information is targeted towards

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromofuro[2,3-b]pyridine was not

publicly available. The following guidance is based on the safety data of structurally similar

brominated pyridine compounds. It is imperative to treat 5-Bromofuro[2,3-b]pyridine as a

hazardous substance and to handle it with the utmost care.

Hazard Identification and Precautionary Measures
Based on analogous compounds, 5-Bromofuro[2,3-b]pyridine is anticipated to be harmful if

swallowed, in contact with skin, or inhaled, and may cause skin, eye, and respiratory irritation.

[1][2][3][4][5] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is crucial to prevent exposure. All

personnel must be trained in the proper use and removal of their PPE.
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PPE Category Item Specifications Rationale

Eye and Face

Protection

Safety Goggles/Face

Shield

Chemical safety

goggles compliant

with EN 166 or OSHA

29 CFR 1910.133. A

face shield should be

used when there is a

significant splash

hazard.

Protects against

splashes and airborne

particles that can

cause serious eye

irritation.[2][5]

Hand Protection
Chemically Resistant

Gloves

Wear appropriate

protective gloves

(e.g., Butyl rubber,

Viton®). The

resistance of the

gloves to chemicals

should be ascertained

with the supplier.[4][5]

Prevents skin contact,

which can cause

irritation and potential

absorption of the

chemical.[1][2][3]

Skin and Body

Protection
Laboratory Coat

A fully-buttoned,

chemical-resistant lab

coat.

Protects against

incidental skin

contact.[5]

Protective Clothing

Wear appropriate

protective clothing to

prevent skin

exposure. In case of

significant exposure

risk, a chemical

protection suit (e.g.,

Tychem® 6000F, PPE

Category 3 Type 3-

B/4-B/5-B/6-B) may

be necessary.[2][6]

Provides a barrier

against chemical

splashes and

contamination.

Respiratory Protection Respirator Use only in a well-

ventilated area or

under a chemical

fume hood. If

Minimizes the

inhalation of dust or

vapors, which can
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ventilation is

inadequate or for spill

cleanup, use a

NIOSH/MSHA-

approved respirator.[2]

[5]

cause respiratory tract

irritation.[3][4]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to maintain a safe laboratory

environment.

Engineering Controls:

All handling of 5-Bromofuro[2,3-b]pyridine, including weighing and transferring, must be

conducted within a certified chemical fume hood to control airborne exposure.[1][2]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

vicinity of the workstation.[5]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly.

Dispensing: Use non-sparking tools and equipment to prevent ignition sources.[4][7] Avoid

generating dust.[1][2]

Contact Avoidance: Avoid all personal contact, including inhalation and contact with skin and

eyes.[3][5][8]

Hygiene: Do not eat, drink, or smoke in the handling area.[3][4] Wash hands and any

exposed skin thoroughly with soap and water after handling.[1][3]

Container Management: Keep the container tightly closed when not in use.[1][4][8]

Storage:

Location: Store in a cool, dry, and well-ventilated area.[1][8]
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Container: Keep in the original, tightly closed container.[1][4][8]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[8]

Security: If possible, store in a locked-up area to restrict access to authorized personnel only.

[1][5][7]
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Workflow for Handling 5-Bromofuro[2,3-b]pyridine

Preparation

Handling (in Chemical Fume Hood)

Post-Handling

Don Appropriate PPE

Verify Fume Hood Operation

Ensure Emergency Equipment is Accessible

Weigh and Transfer Compound

Proceed to Handling

Perform Experimental Work

Securely Close Container

Clean Work Area

Proceed to Post-Handling

Properly Store Compound

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Handling 5-Bromofuro[2,3-b]pyridine
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Disposal Plan
Proper disposal of 5-Bromofuro[2,3-b]pyridine and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Waste Container: Designate a specific, clearly labeled hazardous waste container for

"Halogenated Organic Waste."[9] Do not mix with non-halogenated waste.[9]

Container Material: Use a chemically compatible and leak-proof container, such as glass or

high-density polyethylene (HDPE), with a secure cap.[9][10]

Collection: Collect all waste, including contaminated PPE (gloves, etc.), weighing paper, and

any material used for spill cleanup, into the designated container.[9]

Labeling: The waste container must be labeled immediately with the following information:

The words "Hazardous Waste"[10]

The full chemical name: "5-Bromofuro[2,3-b]pyridine"[10]

The approximate quantity of waste

The date the waste was first added

Contact information for the responsible researcher or laboratory

Storage of Waste:

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

The storage area should be well-ventilated and away from sources of ignition and

incompatible materials.[9]

Utilize secondary containment to prevent the spread of material in the event of a leak.[9]
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Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9]

Follow all institutional and local regulations for hazardous waste disposal. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[10]

Empty containers that held 5-Bromofuro[2,3-b]pyridine must also be disposed of as

hazardous waste unless they have been triple-rinsed with a suitable solvent, and the rinsate

collected as hazardous waste.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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